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Cat. No.: B7770348 Get Quote

An In-depth Technical Guide to the Solubility of Dibutyl Malate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyl malate is the diester of malic acid and butanol. It is a colorless to slightly yellow, oily

liquid with a characteristic ester-like odor.[1][2] Primarily utilized as a plasticizer for vinyl resins

and in copolymer applications with PVC and vinyl acetates, dibutyl malate is also a key

intermediate in organic synthesis, including the production of succinic acid derivatives.[3][4] Its

physical and chemical properties, particularly its solubility in organic solvents, are critical for its

application in paints, adhesives, coatings, and potentially in drug delivery systems as a

formulation excipient.[5][6] This guide provides a comprehensive overview of the solubility of

dibutyl malate, including qualitative and quantitative data, and a detailed experimental

protocol for its determination.

Physicochemical Properties of Dibutyl Malate
A summary of key physical and chemical properties of dibutyl malate is presented in Table 1.

Table 1: Physicochemical Properties of Dibutyl Malate
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Property Value Reference(s)

Molecular Formula C₁₂H₂₀O₄ [5]

Molecular Weight 228.28 g/mol [5]

Appearance
Clear, colorless to slightly

yellowish liquid
[3][5]

Boiling Point 280-281 °C [1]

Melting Point -85 °C [1][7]

Density ~0.99 g/cm³ at 23-25 °C [7]

Flash Point 138-141 °C [8][9]

Vapor Pressure < 1 hPa @ 20°C [8]

Refractive Index ~1.445 @ 20°C [9]

Solubility Profile of Dibutyl Malate
The solubility of a substance is a fundamental property that dictates its utility in various

applications. For drug development, solubility is a critical determinant of a formulation's

bioavailability.

Qualitative Solubility
Dibutyl malate is generally characterized by its miscibility with a range of common organic

solvents and its low solubility in water.[2][4] This is consistent with its chemical structure, which

includes two butyl ester groups that impart significant non-polar character.

Based on available literature, the qualitative solubility of dibutyl malate in various organic

solvents is summarized in Table 2.

Table 2: Qualitative Solubility of Dibutyl Malate in Organic Solvents
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Solvent Solubility Reference(s)

Methanol Miscible [2][3][4]

Ethanol Miscible / Soluble [2][3][4][5]

Acetone Miscible / Soluble [2][3][4][5]

Diethyl Ether Miscible [2][3][4]

Toluene Miscible [2][3][4]

N,N-Dimethylformamide (DMF) Miscible [2][3][4]

Aliphatic Hydrocarbons Immiscible [2][4]

Oils Soluble [7]

Quantitative Solubility
Precise quantitative solubility data for dibutyl malate in organic solvents is not extensively

available in public literature. However, some data for its solubility in water and specific solvent

systems for experimental use have been reported.

Table 3: Quantitative Solubility of Dibutyl Malate

Solvent System Temperature (°C) Solubility Reference(s)

Water 20 0.17 g/L [5][9]

Water 20 0.35 g/L [10]

10% DMSO / 40%

PEG300 / 5% Tween-

80 / 45% Saline

Not Specified ≥ 2.5 mg/mL [11]

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

Not Specified ≥ 2.5 mg/mL [11]

10% DMSO / 90%

Corn Oil
Not Specified ≥ 2.5 mg/mL [11]
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Experimental Protocol for Solubility Determination
The following section outlines a detailed methodology for the experimental determination of

dibutyl malate solubility in an organic solvent using the equilibrium solubility method. This

method is a standard approach for accurately measuring the saturation concentration of a

solute in a solvent at a specific temperature.

Materials and Equipment
Dibutyl malate (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Temperature-controlled orbital shaker or magnetic stirrer

Thermostatic water bath

Calibrated flasks or vials with screw caps

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Gas chromatograph with a flame ionization detector (GC-FID) or a high-performance liquid

chromatograph with a suitable detector (HPLC)

Experimental Workflow
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Sample Processing

Analysis & Calculation

Solvent Preparation

Add Excess Dibutyl Malate to Solvent

Stock Solution Preparation

Calibration Curve Generation

Calculate Concentration from Calibration Curve

Equilibrate at Constant Temperature (e.g., 24-72h)

Allow Undissolved Solute to Settle

Withdraw Aliquot of Supernatant

Filter the Aliquot

Dilute Sample

Analyze by GC or HPLC

Report Solubility (g/100mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of dibutyl malate.
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Step-by-Step Procedure
Preparation of Saturated Solution:

Add an excess amount of dibutyl malate to a known volume of the selected organic

solvent in a sealed vial or flask. The presence of undissolved dibutyl malate is essential

to ensure saturation.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled orbital shaker or on a magnetic stirrer.

Allow the mixture to equilibrate for a sufficient period (e.g., 24 to 72 hours) to ensure that

equilibrium solubility is reached. The time required may need to be determined empirically.

Sample Collection and Preparation:

After equilibration, cease agitation and allow the vials to stand undisturbed in the

temperature-controlled environment for at least 2 hours to allow the undissolved dibutyl
malate to settle.

Carefully withdraw an aliquot of the clear supernatant using a pipette.

Immediately filter the aliquot using a syringe filter compatible with the organic solvent to

remove any suspended microparticles.

Quantitative Analysis (Example using GC-FID):

Calibration Curve: Prepare a series of standard solutions of dibutyl malate of known

concentrations in the chosen solvent. Analyze these standards by GC-FID to generate a

calibration curve of peak area versus concentration.

Sample Analysis: Dilute the filtered supernatant with a known volume of the solvent to

bring its concentration within the range of the calibration curve.

Inject the diluted sample into the GC-FID and record the peak area.
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Calculation of Solubility:

Determine the concentration of dibutyl malate in the diluted sample by interpolating its

peak area on the calibration curve.

Calculate the concentration in the original saturated solution by multiplying the determined

concentration by the dilution factor.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Conclusion
Dibutyl malate exhibits broad miscibility with common organic solvents, a characteristic that

underpins its use in various industrial applications. While precise quantitative solubility data

remains limited in publicly accessible literature, this guide provides a consolidated overview of

the available qualitative and semi-quantitative information. Furthermore, the detailed

experimental protocol and workflow diagram offer a robust framework for researchers and

scientists to accurately determine the solubility of dibutyl malate in specific solvents of

interest, thereby facilitating its effective use in research, development, and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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